Cas no 2137832-32-5 (6-bromo-3-chloro-7-methyl-1,2-benzothiazole)

• Product Name: 6-bromo-3-chloro-7-methyl-1,2-benzothiazole
• CAS No: 2137832-32-5
• MF: C₈H₅BrClNS
• MW: 262.553998708725
• CID: 5895444
• PubChem ID: 165480667
• Update Time: 2025-06-23

6-bromo-3-chloro-7-methyl-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-chloro-7-methyl-1,2-benzothiazole
• 2137832-32-5
• EN300-1117765

• Inchi： 1S/C8H5BrClNS/c1-4-6(9)3-2-5-7(4)12-11-8(5)10/h2-3H,1H3
• InChI Key： CFCZVBHEHCJAOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=NSC2=C1C)Cl

Computed Properties

• Exact Mass: 260.90146g/mol
• Monoisotopic Mass: 260.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 6-bromo-3-chloro-7-methyl-1,2-benzothiazole

6-Bromo-3-Chloro-7-Methyl-1,2-Benzothiazole: A Comprehensive Overview

6-Bromo-3-Chloro-7-Methyl-1,2-Benzothiazole is a heterocyclic aromatic compound with the CAS number 2137832-32-5. This compound belongs to the benzothiazole family, which is a class of organic compounds characterized by a benzene ring fused to a thiazole ring. The presence of substituents such as bromine, chlorine, and methyl groups at specific positions on the benzothiazole framework imparts unique chemical and physical properties to this compound. These properties make it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of 6-bromo-3-chloro-7-methyl-1,2-benzothiazole consists of a benzene ring fused to a thiazole ring, with substituents at positions 6 (bromine), 3 (chlorine), and 7 (methyl). The thiazole ring contains sulfur and nitrogen atoms, which contribute to the compound's reactivity and electronic properties. The substitution pattern on the benzene ring influences the compound's stability, solubility, and reactivity. Recent studies have shown that such substitution patterns can significantly affect the compound's ability to act as a ligand in metalloenzyme inhibition or as a precursor in drug design.

One of the key areas of research involving 6-bromo-3-chloro-7-methyl-1,2-benzothiazole is its application in pharmaceutical chemistry. The benzothiazole moiety is known for its potential as a scaffold for drug development due to its ability to interact with various biological targets. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antifungal, and anticancer activities. A study published in 2023 highlighted the compound's ability to inhibit COX-2 enzymes, which are key targets in inflammation-related diseases. The bromine and chlorine substituents were found to enhance the compound's potency by improving its binding affinity to the enzyme.

In addition to its pharmaceutical applications, 6-bromo-3-chloro-7-methyl-1,2-benzothiazole has also been explored for its role in agrochemicals. Researchers have examined its potential as a fungicide or insecticide due to its ability to disrupt cellular processes in pathogens. A recent study demonstrated that the compound exhibits potent activity against phytopathogenic fungi such as Fusarium oxysporum. The methyl group at position 7 was found to play a crucial role in enhancing the compound's lipophilicity, which is essential for its penetration into fungal cells.

The synthesis of 6-bromo-3-chloro-7-methyl-1,2-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the condensation of an appropriate thioamide with an aldehyde or ketone derivative in the presence of an acid catalyst. The introduction of substituents such as bromine and chlorine typically requires electrophilic aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways for this compound.

The physical properties of 6-bromo-3-chloro-7-methyl-1,2-benzothiazole, including its melting point, solubility, and stability under various conditions, are critical factors that influence its applications. Studies have shown that the compound exhibits good thermal stability up to 250°C under inert conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic synthesis reactions. However, its limited solubility in water restricts its direct application in aqueous environments.

The environmental impact of 6-bromo-3-chloro-7-methyl-1,2-benzothiazole is another area of concern that has been addressed in recent research. Studies have evaluated its biodegradation potential under aerobic and anaerobic conditions. Results indicate that the compound undergoes slow biodegradation due to its stable aromatic framework and halogen substituents. Efforts are being made to develop eco-friendly methods for synthesizing and disposing of this compound to minimize its environmental footprint.

In conclusion, 6-bromo-3-chloro-7-methyl-1,2-benzothiazole is a versatile compound with significant potential in various fields due to its unique chemical structure and properties. Ongoing research continues to uncover new applications and improve synthesis methods for this compound. As scientific understanding advances, it is likely that this compound will play an increasingly important role in drug discovery and materials science.